Cas no 1151580-38-9 (14beta-hydroxy-3-beta,7alpha-diacetoxy-ent-kaur-16-en-12,15-dione)

• Product Name: 14beta-hydroxy-3-beta,7alpha-diacetoxy-ent-kaur-16-en-12,15-dione
• CAS No: 1151580-38-9
• MF: C₂₄H₃₂O₇
• MW: 432.506688117981
• CID: 2063921
• PubChem ID: 44179019
• Update Time: 2025-04-21

14beta-hydroxy-3-beta,7alpha-diacetoxy-ent-kaur-16-en-12,15-dione Chemical and Physical Properties

Names and Identifiers

• 14beta-hydroxy-3-beta,7alpha-diacetoxy-ent-kaur-16-en-12,15-dione
• 7-O-acetylpseurata C
• pharicunin C
• (+)-7-O-Acetylpseurata C
• ((1S,2R,4S,6S,9R,10S,13S,16R)-2-acetyloxy-16-hydroxy-5,5,9-trimethyl-14-methylidene-12,15-dioxo-6-tetracyclo(11.2.1.01,10.04,9)hexadecanyl) acetate
• [(1S,2R,4S,6S,9R,10S,13S,16R)-2-acetyloxy-16-hydroxy-5,5,9-trimethyl-14-methylidene-12,15-dioxo-6-tetracyclo[11.2.1.01,10.04,9]hexadecanyl] acetate
• CHEMBL550161
• 1151580-38-9

• Inchi： 1S/C24H32O7/c1-11-19-14(27)9-16-23(6)8-7-17(30-12(2)25)22(4,5)15(23)10-18(31-13(3)26)24(16,20(11)28)21(19)29/h15-19,21,29H,1,7-10H2,2-6H3/t15-,16+,17+,18-,19-,21-,23-,24+/m1/s1
• InChI Key： ZJTQVLHYMFFVCC-DCMYVXTHSA-N
• SMILES： CC(O[C@H]1[C@]23C(=O)C(=C)[C@H](C(C[C@H]2[C@]2([C@@H](C([C@@H](OC(C)=O)CC2)(C)C)C1)C)=O)[C@H]3O)=O

Computed Properties

• Exact Mass: 432.21480336Da
• Monoisotopic Mass: 432.21480336Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 888
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.481
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Kaurane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Kaurane diterpenoids